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Compound of Interest

Compound Name: Methyl o-toluate

Cat. No.: B1328919

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl o-toluate (CAS 89-71-4), also known as methyl 2-methylbenzoate, is an aromatic ester
recognized for its characteristic sweet, fruity, and floral aroma with notes of ylang-ylang, orange
flower, and grape.[1][2] This profile makes it a valuable ingredient in the formulation of
perfumes, cosmetics, and other scented products to impart floral and fruity notes.[3] Beyond its
use in fragrances, it also serves as a flavoring agent, a solvent in organic synthesis, and an
intermediate in the production of other chemical compounds.[4][5]

These application notes provide a summary of the available data on Methyl o-toluate and
outline detailed protocols for its evaluation and use in formulations.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl o-toluate is presented in Table 1.
This data is essential for formulation development, enabling predictions of its behavior in
various solvent systems and its volatility.

Table 1: Physicochemical Properties of Methyl o-toluate
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Property Value Reference(s)
Molecular Formula CoH1002 [1112]
Molecular Weight 150.17 g/mol [1][2]
Appearance Clear, colorless liquid [2]

Odor Profile Sweet, fruity, floral, ylang, 1]

orange flower, grape

Boiling Point 207-208 °C [2]

Melting Point <-50°C [1]

Density 1.073 g/mL at 25 °C [2]

Flash Point 82 °C [2]

Vapor Pressure

12.9 Pa at 23°C

[2]

Water Solubility

Not miscible or difficult to mix

[2][5]

Solubility

Miscible with ethanol and

acetone

[4]

LogP

3 at 25°C

[1]

Application in Fragrance Formulations

Methyl o-toluate is utilized in a variety of fragrance applications for its unique scent profile.

o Fine Fragrances: It can be incorporated into floral and fruity accords to provide a sweet,

diffusive character.

o Cosmetics and Personal Care: Its pleasant aroma makes it suitable for use in creams,

lotions, and other cosmetic products.[3]

e Household Products: It can be used to fragrance cleaning products and air fresheners.

Recommended Use Levels
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Specific use levels for Methyl o-toluate are not publicly available. As a starting point,
formulators can consider typical concentrations for similar aromatic esters, such as Methyl
Benzoate, which is often used at 0.1-1.5% in fine fragrance compounds. However, the optimal
concentration of Methyl o-toluate should be determined through stability and sensory testing
for each specific formulation.

Solubility and Formulation Guidance

Methyl o-toluate is reported to be miscible with common organic solvents like ethanol and
acetone.[4] For formulations containing water, the use of co-solvents and emulsifiers will be
necessary to achieve a stable product. It is recommended to conduct solubility studies in the
specific solvent system of the final formulation.

Safety and Regulatory Information

According to aggregated GHS information, Methyl o-toluate may cause skin and eye irritation.
[6] However, a comprehensive safety assessment by the Cosmetic Ingredient Review (CIR) or
a specific standard from the International Fragrance Association (IFRA) for Methyl o-toluate
was not identified in the public domain. It is listed in the IFRA Transparency List, indicating its
use in fragrances.[6] Researchers and formulators are advised to handle this ingredient with
appropriate personal protective equipment and to conduct a thorough safety assessment of
their final formulation.

Experimental Protocols

The following section provides detailed protocols for the evaluation of Methyl o-toluate for use
in fragrance formulations. These protocols are based on internationally recognized guidelines.

Olfactory Evaluation

This protocol outlines a standardized method for the sensory evaluation of Methyl o-toluate to
characterize its odor profile and intensity.
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Preparation

Prepare dilutions of Methyl o-toluate in a suitable solvent (e.g., ethanol) at various concentrations (e.g., 1%, 5%, 10%).

Y

Dip labeled smelling strips into each dilution for a standardized time (e.g., 2 seconds).

\ 4

Allow the solvent to evaporate for a set period (e.g., 10 seconds).

Evaluation

Present the smelling strips to trained panelists in a randomized order.

\ 4

Panelists evaluate the odor profile at different time points (top, middle, and base notes).

Y

Panelists rate the odor intensity on a standardized scale.

\ 4

Record detailed odor descriptors.

Data A‘;lalysis

Compile and analyze the data from all panelists.

\ 4

Generate a comprehensive odor profile and intensity rating.

Click to download full resolution via product page

Caption: Workflow for Olfactory Evaluation.
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Stability Testing

This protocol describes a method to assess the stability of Methyl o-toluate in a finished
fragrance formulation under various environmental conditions.[7][8][9][10][11]

Sample Preparation

Prepare the final formulation containing Methyl o-toluate.

'

Package the formulation in the intended final packaging.

Storage Conditions
y
Store samples under various conditions:
- Accelerated (e.g., 40°C)
- Room Temperature (e.g., 25°C)
- UV Light Exposure

Evaluation at Time Points

Evaluate samples at specified intervals (e.g., 0, 1, 3, 6 months).

l

Assess for changes in:
- Color
- Odor
- pH
- Viscosity
- Phase Separation

Click to download full resolution via product page

Caption: Workflow for Fragrance Stability Testing.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (based on OECD TG 439)

This protocol provides an in vitro method to assess the skin irritation potential of Methyl o-
toluate.[3][12][13][14][15]
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Preparation

Culture Reconstructed Human Epidermis (RhE) tissues.

A4

Prepare dilutions of Methyl o-toluate.

Exposure

Topically apply Methyl o-toluate to the RhE tissue surface.

'

Incubate for a defined period (e.g., 60 minutes).

:

Rinse the tissue to remove the test substance.

Viability Assessment

Incubate the treated tissues for a post-exposure period (e.g., 42 hours).

:

Assess cell viability using the MTT assay.

'

Calculate the percentage of viable cells compared to the negative control.
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Preparation

Prepare various concentrations of Methyl o-toluate in a suitable vehicle.

Topical Application

Apply the test substance to the dorsal surface of the ears of mice for three consecutive days.

Proliferation Measurement

On day 5, inject mice with 3H-methyl thymidine.

Excise the auricular lymph nodes.

Measure the incorporation of 3H-methyl thymidine to determine lymphocyte proliferation.

Data Analysis

Calculate the Stimulation Index (SI) for each concentration.

An SI > 3 indicates a potential for skin sensitization.
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Preparation

Culture Balb/c 3T3 cells in 96-well plates.

Y

Prepare two sets of plates with various concentrations of Methyl o-toluate.

Exposure

Y \

Expose one set of plates to a non-cytotoxic dose of UVA light. Keep the second set of plates in the dark.

Viability };;ssessment

Incubate both sets of plates for 24 hours. [«

\
Assess cell viability using the Neutral Red Uptake (NRU) assay.

\

Compare the cytotoxicity between the irradiated and non-irradiated plates.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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